Hemicholinium
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Overview
Description
Hemicholinium is a chemical compound that is commonly used in scientific research to study the mechanisms of acetylcholine synthesis and release in the body. It is a potent inhibitor of the high-affinity choline transporter (HACU), which is responsible for transporting choline into cells for the production of acetylcholine. This compound has been used in numerous studies to investigate the biochemical and physiological effects of acetylcholine on the nervous system and other bodily functions.
Scientific Research Applications
1. Effects on Memory Consolidation and Reconsolidation
Hemicholinium-3 (HC-3), an inhibitor of high-affinity choline uptake, has been found to impair memory consolidation and reconsolidation in mice. This indicates a critical participation of central cholinergic mechanisms in memory processes (Boccia et al., 2004). Another study further supported these findings, showing that HC-3 impairs spatial learning, and this deficit can be reversed by cholinomimetics (Hagan et al., 2004).
2. Structural Modifications and Pharmacological Activity
Research into the structural modifications of this compound (HC-3) and their pharmacological activity revealed that noncyclic acetal moieties generally retain pharmacological activity, and certain modifications can lead to compounds with lower potency (Cannon et al., 2004).
3. Potential as a PET Tracer in Cardiology
HC-3 has been evaluated as a potential PET tracer for the heart's high-affinity choline uptake system. Studies found significant uptake in the heart, suggesting its potential utility in cardiology, although the localization in the heart is mediated by non-specific processes (Gao et al., 2007).
4. Role in Cholinergic Neurotransmission
A study on knockout mice for the choline transporter sensitive to this compound-3 highlighted its vital role in presynaptic acetylcholine synthesis and release, indicating its importance in cholinergic neurotransmission (Ferguson et al., 2004).
5. Insights into Molecular Physiology of Choline Transporter
HC-3 has been instrumental in advancing our understanding of cholinergic biology, especially in studying the high-affinity choline uptake and the molecular physiology of the choline transporter (Ennis & Blakely, 2016).
properties
CAS RN |
16478-59-4 |
---|---|
Molecular Formula |
C24H34N2O4+2 |
Molecular Weight |
414.5 g/mol |
IUPAC Name |
2-[4-[4-(2-hydroxy-4,4-dimethylmorpholin-4-ium-2-yl)phenyl]phenyl]-4,4-dimethylmorpholin-4-ium-2-ol |
InChI |
InChI=1S/C24H34N2O4/c1-25(2)13-15-29-23(27,17-25)21-9-5-19(6-10-21)20-7-11-22(12-8-20)24(28)18-26(3,4)14-16-30-24/h5-12,27-28H,13-18H2,1-4H3/q+2 |
InChI Key |
JIWUESGGKYLPPG-UHFFFAOYSA-N |
SMILES |
C[N+]1(CCOC(C1)(C2=CC=C(C=C2)C3=CC=C(C=C3)C4(C[N+](CCO4)(C)C)O)O)C |
Canonical SMILES |
C[N+]1(CCOC(C1)(C2=CC=C(C=C2)C3=CC=C(C=C3)C4(C[N+](CCO4)(C)C)O)O)C |
synonyms |
Hemicholinium Hemicholinium 3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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